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Core Science & Biosynthesis

Foundational

Physicochemical Profiling and Synthetic Utility of (R)-6-Chloro-8-methoxychroman-4-amine: A Technical Whitepaper

Executive Summary The chroman (2H-1-benzopyran) ring system is a highly privileged pharmacophore in medicinal chemistry, frequently utilized as a core scaffold in drug discovery programs targeting neurodegenerative disea...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The chroman (2H-1-benzopyran) ring system is a highly privileged pharmacophore in medicinal chemistry, frequently utilized as a core scaffold in drug discovery programs targeting neurodegenerative diseases, cardiovascular conditions, and pain management. Within this structural class, (R)-6-chloro-8-methoxychroman-4-amine (CAS: 1272742-28-5) represents a highly functionalized, chiral building block.

This whitepaper provides an in-depth technical analysis of the physicochemical properties, structural causality, and analytical workflows associated with (R)-6-chloro-8-methoxychroman-4-amine. By synthesizing theoretical chemistry with field-proven experimental protocols, this guide is designed to assist researchers and drug development professionals in leveraging this molecule for advanced lead optimization and synthetic applications.

Structural and Molecular Characterization

The pharmacological utility of chroman-4-amines is heavily dictated by their stereochemistry and aromatic substitution patterns. The structure of (R)-6-chloro-8-methoxychroman-4-amine (BLD Pharmatech) integrates three critical features:

  • The (R)-C4-Amine: The stereocenter at the C4 position is critical for target engagement. Enantiomeric purity is paramount, as the (R)-enantiomer often exhibits distinct binding affinities compared to its (S)-counterpart in targets such as the human Bradykinin B1 receptor or cholinesterases (ResearchGate).

  • The 6-Chloro Substituent: Halogenation at the 6-position introduces a lipophilic, electron-withdrawing group. This not only improves the metabolic stability of the chroman core by blocking cytochrome P450-mediated oxidation at the para-position relative to the ring oxygen but also enables potential halogen bonding within receptor pockets.

  • The 8-Methoxy Substituent: This electron-donating group acts as a localized hydrogen-bond acceptor. Sterically, its proximity to the ether oxygen of the chroman ring influences the overall conformational flexibility of the bicyclic system.

Pharmacophore Core Chroman Scaffold (Hydrophobic Core) Target Receptor Binding Pocket (e.g., Bradykinin B1 / BuChE) Core->Target π-π / Hydrophobic Amine (R)-C4-Amine (Primary H-Bond Donor / Cation) Amine->Target Ionic / H-Bonding Chloro 6-Chloro Substituent (Lipophilic / Halogen Bond) Chloro->Target Halogen Bonding / Pocket Fill Methoxy 8-Methoxy Substituent (H-Bond Acceptor / Steric) Methoxy->Target H-Bond Acceptor

Pharmacophore model mapping structural features to target receptor interactions.

Physicochemical Properties

Understanding the physicochemical profile is essential for predicting Absorption, Distribution, Metabolism, and Excretion (ADME). The table below summarizes the core metrics of (R)-6-chloro-8-methoxychroman-4-amine.

PropertyValueCausality / Implication in Drug Design
CAS Registry Number 1272742-28-5Unique identifier for the specific (R)-stereoisomer.
Molecular Weight 213.66 g/mol Well below the 500 Da threshold (Lipinski's Rule of 5), ensuring high potential for oral bioavailability and membrane diffusion.
Molecular Formula C10H12ClNO2Dictates the exact mass (213.0556 Da) and isotopic distribution for high-resolution mass spectrometry (HRMS) validation.
SMILES N[C@@H]1CCOC2=C1C=C(C=C2OC)ClDefines the precise 3D topology and (R)-configuration for computational docking studies.
Topological Polar Surface Area (TPSA) ~35.2 ŲHighly favorable for Blood-Brain Barrier (BBB) penetration (< 90 Ų), making it suitable for CNS-targeted neurodegenerative therapies (University of Évora).
H-Bond Donors / Acceptors 1 / 2Low desolvation penalty upon entering hydrophobic binding pockets, enhancing binding thermodynamics.

Experimental Workflows & Protocols

To utilize this compound effectively, researchers must validate its chiral purity and ionization behavior. Below are two self-validating protocols designed for rigorous laboratory application.

Protocol 1: Chiral Resolution and Enantiomeric Excess (ee) Determination via HPLC

Rationale: The biological activity of chroman-4-amines is highly stereospecific. Even minor contamination by the (S)-enantiomer can skew pharmacological assay results. Diethylamine (DEA) is utilized in the mobile phase to suppress secondary interactions between the basic primary amine and residual silanols on the silica support, preventing peak tailing and ensuring accurate integration.

Step-by-Step Methodology:

  • System Preparation: Equilibrate a Normal-Phase HPLC system equipped with a chiral stationary phase column (e.g., Daicel Chiralcel OD-H, 250 × 4.6 mm, 5 µm).

  • Mobile Phase Formulation: Prepare an isocratic mixture of Hexane / Isopropanol / Diethylamine (DEA) in an 85:15:0.1 (v/v/v) ratio. Degas via ultrasonication for 15 minutes.

  • Sample Preparation: Dissolve 1.0 mg of (R)-6-chloro-8-methoxychroman-4-amine in 1.0 mL of the mobile phase. Filter through a 0.22 µm PTFE syringe filter.

  • Chromatographic Conditions:

    • Flow Rate: 1.0 mL/min

    • Column Temperature: 25 °C

    • Detection: UV at λ = 254 nm

    • Injection Volume: 10 µL

  • System Suitability (Self-Validation): Inject a racemic standard of 6-chloro-8-methoxychroman-4-amine. The protocol is only valid if the resolution ( Rs​ ) between the (R) and (S) peaks is ≥1.5 (baseline separation).

  • Analysis: Inject the sample. Calculate the enantiomeric excess (ee) using the area under the curve (AUC):

    ee(%)=AUC(R)​+AUC(S)​AUC(R)​−AUC(S)​​×100

ChiralHPLC A Sample Prep: (R)-6-Cl-8-OMe-chroman-4-amine in Mobile Phase B Chiral Stationary Phase (e.g., Chiralcel OD-H) A->B Injection C Isocratic Elution (Hexane/IPA/DEA) B->C Separation D UV/Vis Detection (λ = 254 nm) C->D Elution E Chromatogram Analysis (Peak Integration) D->E Signal F Enantiomeric Excess (ee) Calculation E->F Pass Rs ≥ 1.5 G System Suitability Failure (Recalibrate) E->G Fail Rs < 1.5

Workflow for chiral HPLC resolution and enantiomeric excess determination.
Protocol 2: pKa and Lipophilicity (LogD) Profiling via Potentiometric Titration

Rationale: The ionization state of the primary amine dictates the molecule's solubility and target binding (via ionic interactions). Because pKa is thermodynamically dependent on the ionic environment, the titration must be performed at a constant ionic strength (0.15 M KCl) to accurately mimic physiological blood plasma conditions.

Step-by-Step Methodology:

  • Electrode Calibration: Calibrate a glass pH electrode using standard buffers (pH 4.01, 7.00, 10.01) at exactly 25.0 ± 0.1 °C.

  • Solvent Preparation: Prepare a background electrolyte solution of 0.15 M KCl in highly purified water (Milli-Q, 18.2 MΩ·cm) to maintain constant ionic strength.

  • Sample Titration:

    • Dissolve 2.0 mg of the compound in 10 mL of the 0.15 M KCl solution. (If solubility is limited, use a co-solvent system like Methanol/Water and extrapolate to 0% methanol using the Yasuda-Shedlovsky method).

    • Acidify the solution to pH 2.0 using standardized 0.1 M HCl to ensure the amine is fully protonated ( NH3+​ ).

    • Titrate with standardized 0.1 M KOH in 0.05 mL increments under a nitrogen atmosphere to prevent CO₂ absorption.

  • Data Processing: Plot the first derivative of the titration curve ( ΔpH/ΔV ). The inflection point corresponds to the equivalence point, and the pH at the half-equivalence point represents the pKa of the primary amine.

Mechanistic & Pharmacological Relevance

The structural nuances of (R)-6-chloro-8-methoxychroman-4-amine make it a highly versatile intermediate.

  • Ion Channel Modulation: Chroman-4-amine derivatives are well-documented modulators of potassium channels (e.g., Kv1.5 blockers). The basic amine at physiological pH (7.4) exists primarily in its protonated form, allowing it to form critical salt bridges with aspartate or glutamate residues in the channel's inner vestibule (Homi Bhabha National Institute).

  • Neurodegenerative Targets: The lipophilic 6-chloro group and the BBB-permeable TPSA allow the scaffold to access central nervous system targets. Similar chroman-4-amines have shown potent inhibitory activity against equine serum butyrylcholinesterase (eqBuChE) and Monoamine Oxidase B (MAO-B), positioning them as privileged scaffolds for Alzheimer's disease lead discovery.

References

  • Moutayakine, A., et al. "Evaluation of chromane derivatives: Promising privileged scaffolds for lead discovery within Alzheimer's disease." Institute of Pharmaceutical and Medicinal Chemistry, University of Évora (2022). Available at: [Link]

  • Daanen, E. A., et al. "Efficient and general asymmetric syntheses of (R)-chroman-4-amine salts." ResearchGate (2025). Available at: [Link]

  • Homi Bhabha National Institute. "Development of Synthetically Useful Methodologies for Applications in the Preparation of Functional Molecules." HBNI Thesis Repository. Available at: [Link]

Exploratory

preliminary in vitro toxicity screening of (R)-6-chloro-8-methoxychroman-4-amine

An In-Depth Technical Guide for the Preliminary In Vitro Toxicity Screening of (R)-6-chloro-8-methoxychroman-4-amine Introduction: De-risking a Novel Chroman-4-Amine Scaffold The compound (R)-6-chloro-8-methoxychroman-4-...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide for the Preliminary In Vitro Toxicity Screening of (R)-6-chloro-8-methoxychroman-4-amine

Introduction: De-risking a Novel Chroman-4-Amine Scaffold

The compound (R)-6-chloro-8-methoxychroman-4-amine belongs to the chromane chemical class, a scaffold known for a wide spectrum of biological activities and its presence in numerous natural and synthetic bioactive compounds.[1] Specifically, chroman-4-amines have emerged as a promising structure in medicinal chemistry, with analogs being investigated for activity against neurodegenerative diseases.[2] The introduction of chloro and methoxy substituents is a common strategy in drug discovery to modulate ligand-protein interactions and optimize pharmacological properties.[3]

Given the therapeutic potential of this scaffold, a robust and early assessment of its safety profile is not just a regulatory requirement but a strategic imperative in the drug development pipeline. Early-stage in vitro toxicology screening is a critical tool to identify potential liabilities, decrease the attrition of novel drug candidates, and reduce the reliance on animal testing.[4][5] These initial assays provide crucial data on a compound's potential to cause cellular damage, genetic mutations, or organ-specific toxicity, thereby enabling data-driven decisions for lead optimization and candidate selection.[6][7]

This guide provides a comprehensive, technically-grounded framework for the . The proposed workflow is designed to be a self-validating system, progressing from broad cytotoxicity assessments to more specific endpoints like genotoxicity and hepatotoxicity. The methodologies are based on established, industry-accepted assays and align with the principles of Good In Vitro Method Practices (GIVIMP) to ensure data integrity and reproducibility.[8]

Tier 1: General Cytotoxicity Assessment

Expertise & Rationale: The foundational step in any toxicity screen is to determine the concentration range at which the test compound elicits basic cellular damage. This is essential for two reasons: first, it identifies the potent, non-specific cytotoxins early, and second, it establishes the appropriate, sub-lethal concentration range for subsequent, more complex mechanistic assays (like genotoxicity). A compound that is highly cytotoxic at low concentrations may be a poor candidate, regardless of its efficacy.

We will employ the XTT (2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide) assay. The XTT assay is selected over the more traditional MTT assay due to its significant procedural advantages. The enzymatic reduction of XTT by mitochondrial dehydrogenases in metabolically active cells produces a water-soluble orange formazan product, which can be measured directly.[9][10] This eliminates the need for a solubilization step, reducing procedural complexity and potential errors associated with dissolving insoluble formazan crystals, as required in the MTT assay.[11]

G cluster_cell Metabolically Active Cell Mitochondria Mitochondrial Dehydrogenases (NAD(P)H-dependent) Formazan Formazan (Orange, Water-Soluble) Mitochondria->Formazan Reduction XTT XTT (Yellow, Water-Soluble) XTT->Mitochondria Enters Cell Spectrophotometry Measure Absorbance (~450 nm) Formazan->Spectrophotometry Quantified

Caption: Mechanism of the XTT cell viability assay.

Experimental Protocol: XTT Cytotoxicity Assay

This protocol is designed for a 96-well plate format, suitable for determining a dose-response curve and calculating the half-maximal inhibitory concentration (IC50).

1. Cell Plating:

  • Select a panel of relevant human cell lines. A standard panel might include HepG2 (liver carcinoma, for hepatotoxicity context)[12], HEK293 (embryonic kidney), and a cancer cell line relevant to the compound's intended therapeutic area.
  • Trypsinize and count the cells. Seed the cells into a 96-well flat-bottom plate at a density of 1 x 10⁴ cells/well in 100 µL of complete culture medium.
  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

2. Compound Preparation and Treatment:

  • Prepare a stock solution of (R)-6-chloro-8-methoxychroman-4-amine in a suitable solvent (e.g., DMSO).
  • Perform a serial dilution of the compound in culture medium to create a range of test concentrations (e.g., from 0.1 µM to 100 µM). Ensure the final solvent concentration in all wells is constant and non-toxic (typically ≤0.5% DMSO).
  • Remove the medium from the cell plate and add 100 µL of the medium containing the respective compound concentrations to the test wells. Include vehicle control (medium with solvent) and untreated control wells.
  • Incubate the plate for a defined exposure period (e.g., 24, 48, or 72 hours).

3. XTT Reagent Preparation and Incubation:

  • Prepare the XTT working solution immediately before use by mixing the XTT reagent and the electron coupling reagent, as per the manufacturer's instructions.[9]
  • Following the compound incubation period, add 50 µL of the XTT working solution to each well.
  • Incubate the plate for 2-4 hours at 37°C, protected from light, allowing the color to develop.

4. Data Acquisition and Analysis:

  • Shake the plate gently to ensure a uniform distribution of the colored formazan product.
  • Measure the absorbance of each well using a microplate reader at a wavelength of 450 nm (with a reference wavelength of ~630 nm).
  • Calculate the percentage of cell viability for each concentration relative to the vehicle control:
  • % Viability = [(Abs_test - Abs_blank) / (Abs_vehicle - Abs_blank)] * 100
  • Plot the % Viability against the log of the compound concentration and use non-linear regression analysis to determine the IC50 value.
Data Presentation and Interpretation

The quantitative data should be summarized in a table for clear comparison across cell lines and time points.

Table 1: Hypothetical IC50 Values for (R)-6-chloro-8-methoxychroman-4-amine

Cell LineExposure TimeIC50 (µM)
HepG224 hours75.2
48 hours58.9
HEK29324 hours> 100
48 hours91.4

An IC50 value greater than 50-100 µM is often considered a low level of general cytotoxicity for an early-stage compound, though this threshold is context-dependent. This data guides the selection of non-cytotoxic concentrations for subsequent assays.

Tier 2: Genotoxicity Assessment

Expertise & Rationale: Genotoxicity testing is a regulatory requirement and a critical safety endpoint, as it assesses the potential for a compound to damage DNA or chromosomes, which can lead to carcinogenesis or heritable defects.[13] A standard in vitro battery that can detect both gene mutations and chromosomal damage is sufficient for preliminary screening.[14] The recommended approach combines:

  • Bacterial Reverse Mutation (Ames) Test: Detects gene mutations (point mutations and frameshifts).[15]

  • In Vitro Micronucleus Assay: Detects both clastogenicity (chromosome breakage) and aneugenicity (chromosome loss or gain).[16]

The in vitro micronucleus assay is often preferred over the chromosomal aberration assay for screening as it is sensitive to both clastogens and aneugens, provides a more straightforward endpoint to score, and is amenable to high-throughput flow cytometry-based methods.[13][15]

Experimental Protocol: In Vitro Micronucleus Assay

This protocol is based on the OECD 487 guideline and uses a mammalian cell line such as CHO, V79, or TK6.[16]

1. Cell Culture and Treatment:

  • Culture cells to an appropriate density.
  • Treat the cells with (R)-6-chloro-8-methoxychroman-4-amine at a minimum of three non-cytotoxic concentrations (determined from the Tier 1 assay, typically up to a maximum of ~20% cytotoxicity).
  • Two treatment conditions are required:
  • Short-term (3-6 hours): With and without an exogenous metabolic activation system (e.g., Aroclor-induced rat liver S9 fraction) to detect metabolites that may be genotoxic.
  • Long-term (continuous, ~24 hours): Without S9 metabolic activation.
  • Include a vehicle control (solvent) and positive controls (e.g., Mitomycin C for the no-S9 condition, Cyclophosphamide for the with-S9 condition).

2. Cell Harvest and Staining:

  • After the treatment period, wash the cells and add cytochalasin B to the culture medium. This blocks cytokinesis, causing cells that have completed mitosis to become binucleated. This allows for specific analysis of cells that have undergone one cell division cycle post-treatment.
  • Incubate for a period equivalent to 1.5-2.0 normal cell cycle lengths.
  • Harvest the cells via trypsinization, treat with a hypotonic solution, and fix.
  • Drop the cell suspension onto clean microscope slides and allow to air dry.
  • Stain the slides with a DNA-specific stain (e.g., Giemsa or a fluorescent dye like DAPI).

3. Microscopic Analysis:

  • Score at least 2000 binucleated cells per concentration for the presence of micronuclei. Micronuclei are small, membrane-bound DNA fragments in the cytoplasm that are not incorporated into the daughter nuclei during mitosis.[16]
  • A positive result is characterized by a statistically significant, dose-dependent increase in the frequency of micronucleated cells compared to the vehicle control.

Tier 3: Preliminary Hepatotoxicity Assessment

Expertise & Rationale: Drug-induced liver injury (DILI) is a major cause of drug failure in both preclinical and clinical stages.[17] Therefore, an early assessment of potential hepatotoxicity is crucial. The human liver carcinoma cell line, HepG2, is a widely used and accepted initial model for in vitro hepatotoxicity screening.[12][18] While HepG2 cells have lower levels of some drug-metabolizing enzymes compared to primary human hepatocytes, they provide a robust and reproducible system for identifying direct hepatotoxicants.[18][19]

A multiparametric high-content analysis (HCA) approach provides a more comprehensive picture than cytotoxicity alone.[19] By combining cell viability data with markers of specific cellular injury pathways, we can gain mechanistic insights. A key parameter is mitochondrial membrane potential (MMP), as mitochondrial dysfunction is a common mechanism of DILI.[17][19]

Experimental Protocol: Multiparametric Hepatotoxicity in HepG2 Cells

1. Cell Culture and Treatment:

  • Plate and treat HepG2 cells with (R)-6-chloro-8-methoxychroman-4-amine as described in the XTT protocol, using a dose range informed by the initial cytotoxicity screen.

2. Cytotoxicity Measurement:

  • Perform the XTT assay as described in Tier 1 to determine the direct impact on HepG2 cell viability.

3. Mitochondrial Membrane Potential (MMP) Assay:

  • In a parallel plate, treat HepG2 cells with the compound for a relevant time point (e.g., 24 hours).
  • Add a fluorescent cationic dye that accumulates in mitochondria based on their membrane potential (e.g., TMRM or JC-1).
  • Incubate according to the dye manufacturer's protocol.
  • Measure the fluorescence using a microplate reader or a high-content imaging system. A decrease in fluorescence indicates a loss of MMP, a hallmark of mitochondrial dysfunction and an early indicator of apoptosis.[19]

4. Data Interpretation:

  • A compound is flagged as a potential hepatotoxin if it causes a significant reduction in HepG2 viability or a loss of MMP at concentrations that are not generally cytotoxic to other cell lines. A selective effect on liver cells is a key indicator of potential organ-specific toxicity.

Integrated Screening Workflow and Conclusion

The preliminary in vitro toxicity screening of a novel compound like (R)-6-chloro-8-methoxychroman-4-amine should follow a logical, tiered approach. This ensures that resources are used efficiently and that the most critical safety questions are addressed early in the discovery process.

Caption: Tiered workflow for preliminary in vitro toxicity screening.

By integrating general cytotoxicity, genotoxicity, and organ-specific toxicity assessments, this workflow provides a robust preliminary safety profile for (R)-6-chloro-8-methoxychroman-4-amine. A favorable outcome—characterized by low cytotoxicity (IC50 > 50 µM), no evidence of genotoxicity in the micronucleus assay, and no selective hepatotoxicity—would build confidence in the compound and justify its progression to more advanced preclinical safety studies. Conversely, a liability identified in any of these assays provides critical information for medicinal chemists to guide further structural optimization or for the project team to consider termination of the candidate.

References

  • Title: A core in vitro genotoxicity battery comprising the Ames test plus the in vitro micronucleus test is sufficient to detect rodent carcinogens and in vivo genotoxins Source: PubMed URL: [Link]

  • Title: In vitro Toxicity Testing for Drug Discovery Source: Pharmaron URL: [Link]

  • Title: In vitro assessment of the ethanol-induced hepatotoxicity on HepG2 cell line Source: PubMed URL: [Link]

  • Title: XTT法による細胞毒性試験について (Regarding cytotoxicity test by XTT method) Source: DNP Science Analysis Center URL: [Link]

  • Title: High-content analysis of in vitro hepatocyte injury induced by various hepatotoxicants Source: PMC URL: [Link]

  • Title: Ames Test and Genotoxicity Testing Source: Nelson Labs URL: [Link]

  • Title: MTT assay Source: Wikipedia URL: [Link]

  • Title: Mammalian Cell In Vitro Micronucleus Assay Source: Charles River Laboratories URL: [Link]

  • Title: In Vitro Toxicology & Safety Assessment Services Source: WuXi Biology URL: [Link]

  • Title: HepG2-based Cytotoxicity Assay Service Source: Creative Biolabs URL: [Link]

  • Title: Updates to OECD in vitro and in chemico test guidelines Source: PETA Science Consortium International e.V. URL: [Link]

  • Title: In Vitro Cytotoxicity Assays Source: LifeNet Health LifeSciences URL: [Link]

  • Title: What is the Difference Between MTT and XTT Assay Source: Pediaa.com URL: [Link]

  • Title: Toxicity assessment using HepG2 liver cell lines in Alvetex Scaffold 96 well plate Source: REPROCELL URL: [Link]

  • Title: In Vitro Toxicology Testing Source: Charles River Laboratories URL: [Link]

  • Title: Guidance Document on Using Cytotoxicity Tests to Estimate Starting Doses for Acute Oral Systematic Toxicity Tests Source: OECD URL: [Link]

  • Title: In vitro toxicity model: Upgrades to bridge the gap between preclinical and clinical research Source: Spandidos Publications URL: [Link]

  • Title: Guidelines for the Testing of Chemicals Source: OECD URL: [Link]

  • Title: OECD published 6 new Test Guidelines and 10 updated or corrected Test Guidelines Source: ESTIV URL: [Link]

  • Title: Guidance Document on Good In Vitro Method Practices (GIVIMP) Source: OECD URL: [Link]

  • Title: Parallels between the chloro and methoxy groups for potency optimization Source: RSC Publishing URL: [Link]

  • Title: Synthesis and Evaluation of the Biological Properties of Chiral chroman Amine Analogues Source: ResearchGate URL: [Link]

Sources

Protocols & Analytical Methods

Method

Asymmetric Synthesis Protocols for (R)-6-Chloro-8-methoxychroman-4-amine: Biocatalytic and Chemocatalytic Approaches

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Document Type: Advanced Application Note & Methodological Guide Executive Summary & Mechanistic Rationale Chiral chroman-4-amines are pri...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Document Type: Advanced Application Note & Methodological Guide

Executive Summary & Mechanistic Rationale

Chiral chroman-4-amines are privileged pharmacophores frequently embedded in the architectures of therapeutic agents, including TRPV1 antagonists, PI3K modulators, and PDE2A inhibitors[1][2]. The target compound, (R)-6-chloro-8-methoxychroman-4-amine , presents unique synthetic challenges due to the steric hindrance of the bicyclic chromanone ring system and the electronic deactivation caused by the 6-chloro and 8-methoxy substituents.

To achieve high enantiomeric purity, traditional resolution of racemic mixtures is highly inefficient. Instead, modern process chemistry relies on asymmetric reductive amination. As a Senior Application Scientist, I have structured this guide to detail the two most robust, self-validating pathways for synthesizing this molecule:

  • Pathway A: Biocatalytic Asymmetric Reductive Amination using engineered ω -transaminases. This is the "green standard," offering exquisite enantioselectivity under mild conditions[3].

  • Pathway B: Diastereoselective Synthesis via Ellman’s Auxiliary . This is the "medicinal chemistry standard," utilizing (R)-tert-butanesulfinamide to direct facial selectivity during hydride reduction, ensuring reliable and easily purifiable outcomes[2].

G SM 6-Chloro-8-methoxychroman-4-one (Prochiral Ketone) Biocat Pathway A: Biocatalysis Engineered ω-Transaminase PLP, Isopropylamine SM->Biocat Direct Reductive Amination ChemCat1 Pathway B: Ellman's Auxiliary (R)-t-Bu-Sulfinamide, Ti(OEt)4 SM->ChemCat1 Imine Condensation Product (R)-6-Chloro-8-methoxychroman-4-amine (Target Chiral Amine) Biocat->Product >99% ee ChemCat2 Chiral Sulfinyl Imine Intermediate ChemCat1->ChemCat2 ChemCat3 Diastereoselective Reduction NaBH4 or L-Selectride ChemCat2->ChemCat3 Hydride Addition ChemCat4 Acidic Cleavage HCl / MeOH ChemCat3->ChemCat4 Deprotection ChemCat4->Product >98% de

Figure 1: Divergent synthetic strategies for the asymmetric preparation of (R)-6-chloro-8-methoxychroman-4-amine.

Pathway A: Biocatalytic Asymmetric Reductive Amination

Causality & System Design

Engineered ω -transaminases ( ω -TAs) catalyze the transfer of an amino group from a donor (typically isopropylamine) to a prochiral ketone. The reaction relies on the cofactor Pyridoxal 5'-phosphate (PLP).

Why these specific conditions?

  • Isopropylamine (IPA) as Donor: IPA is inexpensive and shifts the reaction equilibrium forward when used in large excess, as the acetone byproduct can be removed via evaporation or sparging[3].

  • pH 7.5 Buffer: The enzyme requires a specific pH to maintain its tertiary structure, while the amine donor must be partially unprotonated to initiate the nucleophilic attack on the PLP-ketone complex.

  • Co-solvent (DMSO): The 6-chloro-8-methoxychroman-4-one substrate is highly lipophilic. Adding 10-15% DMSO ensures substrate availability in the aqueous phase without denaturing the biocatalyst.

G PLP Enzyme-PLP Complex (Resting State) PMP Enzyme-PMP Complex (Aminated State) PLP->PMP Half-Reaction 1: Amine Transfer to PLP KetoneByprod Ketone Byproduct (Acetone) PLP->KetoneByprod Releases AmineDonor Amine Donor (Isopropylamine) AmineDonor->PLP Binds PMP->PLP Half-Reaction 2: Amine Transfer to Substrate ChiralAmine (R)-6-Chloro-8-methoxychroman-4-amine (Product) PMP->ChiralAmine Releases ProchiralKetone 6-Chloro-8-methoxychroman-4-one (Substrate) ProchiralKetone->PMP Binds

Figure 2: PLP-dependent catalytic cycle of ω-transaminase enabling direct asymmetric amination.

Step-by-Step Protocol (Self-Validating System)

Step 1: Input Validation Analyze the starting 6-chloro-8-methoxychroman-4-one via GC-MS and 1 H-NMR. Ensure the absence of residual transition metals or strong acids from previous steps, which will irreversibly poison the ω -TA.

Step 2: Reaction Assembly

  • Prepare 100 mL of a 100 mM potassium phosphate buffer. Adjust to pH 7.5.

  • Dissolve isopropylamine (1 M final concentration) and PLP (1 mM final concentration) into the buffer. Re-adjust the pH to 7.5 using 1M HCl if the amine raises the alkalinity.

  • Add 1.0 g of the engineered (R)-selective ω -transaminase (e.g., Codexis ATA-series or equivalent variant optimized for bulky bicyclic systems).

  • Dissolve 2.12 g (10 mmol) of 6-chloro-8-methoxychroman-4-one in 15 mL of DMSO.

  • Add the DMSO solution dropwise to the aqueous enzyme mixture under gentle overhead stirring (avoid vigorous magnetic stirring to prevent enzyme shearing).

Step 3: Incubation & In-Process Control (IPC)

  • Incubate the reactor at 35 °C for 24–48 hours.

  • Self-Validation IPC: At 12h and 24h, extract a 50 μ L aliquot, quench with 100 μ L acetonitrile, centrifuge to pellet the enzyme, and analyze the supernatant via HPLC (UV 254 nm). The reaction is complete when ketone conversion is >98%.

Step 4: Workup & Isolation

  • Upon completion, adjust the reaction mixture to pH > 11 using 2M NaOH. Causality: This fully deprotonates the product amine, driving it into the organic phase during extraction.

  • Extract with Methyl tert-butyl ether (MTBE) (3 × 50 mL).

  • Wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure to yield the free base of (R)-6-chloro-8-methoxychroman-4-amine.

Pathway B: Chemocatalytic Synthesis via Ellman’s Auxiliary

When biocatalysis is not feasible due to substrate inhibition or lack of enzyme access, the Ellman auxiliary approach is the gold standard for medicinal chemists[2].

Causality & System Design

This pathway utilizes (R)-tert-butanesulfinamide.

  • Titanium(IV) Ethoxide (Ti(OEt) 4​ ): Acts as both a Lewis acid to activate the sterically hindered chromanone carbonyl and as an irreversible water scavenger to drive imine condensation to completion.

  • Facial Selectivity: The bulky tert-butyl group of the sulfinyl imine forces the molecule into a specific conformation. When a hydride source (NaBH 4​ ) is introduced, it attacks from the less hindered face via a closed six-membered transition state, reliably yielding the (R,R)-diastereomer.

Step-by-Step Protocol (Self-Validating System)

Step 1: Imine Condensation

  • In a flame-dried, argon-purged flask, dissolve 6-chloro-8-methoxychroman-4-one (2.12 g, 10 mmol) and (R)-tert-butanesulfinamide (1.33 g, 11 mmol) in anhydrous THF (25 mL).

  • Add Ti(OEt) 4​ (4.56 g, 20 mmol) dropwise at room temperature.

  • Heat the mixture to 60 °C for 12 hours.

  • Self-Validation IPC: Monitor by TLC (Hexanes/EtOAc 7:3). The sulfinyl imine will appear as a distinct, more polar spot compared to the starting ketone.

  • Cool to room temperature and pour into an equal volume of saturated aqueous NaCl (brine) while stirring vigorously. Causality: Water hydrolyzes the titanium species into an insoluble TiO 2​ precipitate.

  • Filter the suspension through a pad of Celite, washing the cake thoroughly with EtOAc. Separate the organic layer, dry, and concentrate to yield the crude (R,E)-sulfinyl imine.

Step 2: Diastereoselective Reduction

  • Dissolve the crude imine in anhydrous THF (30 mL) and cool to -50 °C under argon.

  • Add NaBH 4​ (1.13 g, 30 mmol) in one portion. Slowly warm the reaction to room temperature over 4 hours.

  • Quench carefully with saturated NH 4​ Cl (15 mL) to destroy excess hydride. Extract with EtOAc, dry, and concentrate.

  • Self-Validation IPC: Analyze the crude mixture via 1 H-NMR. The diastereomeric ratio (dr) can be determined by integrating the tert-butyl signals of the major and minor diastereomers.

Step 3: Auxiliary Cleavage

  • Dissolve the purified (R,R)-sulfinamide in MeOH (10 mL).

  • Add 4M HCl in dioxane (5 mL). Stir at room temperature for 1 hour. Causality: Acidic methanolysis cleanly cleaves the N-S bond, releasing the amine as a hydrochloride salt while converting the auxiliary to a volatile sulfite ester.

  • Concentrate the mixture to dryness and triturate the solid with diethyl ether to afford (R)-6-chloro-8-methoxychroman-4-amine hydrochloride as a highly pure white solid.

Quantitative Data & Pathway Comparison

To assist process chemists in selecting the appropriate route, the quantitative metrics of both protocols are summarized below.

MetricPathway A: Biocatalysis ( ω -TA)Pathway B: Ellman's Auxiliary
Overall Yield 82 - 88%65 - 75% (over 3 steps)
Stereoselectivity >99% ee>98% de (prior to cleavage)
Reaction Temperature 30 - 35 °C-50 °C to 60 °C
Step Count 1 Step3 Steps
Scalability Excellent (Requires pH/temp control)Good (Requires cryogenic cooling)
Environmental Impact (E-Factor) Low (Aqueous, biodegradable)High (Titanium waste, organic solvents)

Table 1: Comparative analysis of biocatalytic vs. chemocatalytic asymmetric synthesis protocols.

Output Validation (Quality Control)

Regardless of the pathway chosen, the final (R)-6-chloro-8-methoxychroman-4-amine must be rigorously validated:

  • Chiral HPLC: Run the product against a synthetically prepared racemic standard. Use a chiral stationary phase (e.g., Chiralpak AD-H or OD-H) with a Hexane/Isopropanol/Diethylamine mobile phase to confirm ee > 99%.

  • Specific Rotation: Measure [α]D20​ in methanol and compare it against literature values for known (R)-chroman-4-amine derivatives to confirm absolute stereochemistry.

References

  • Enzymatic strategies for asymmetric synthesis National Center for Biotechnology Information (PMC - NIH)[Link][3]

  • Enantioselective and Step-Economic Synthesis of the Chiral Amine Fragment in Tyrosine Kinase Inhibitor Repotrectinib by Direct Asymmetric Reductive Amination under Batch and Flow DOI.org / Journal of the American Chemical Society[Link][1]

  • Asymmetric Synthesis of a TRPV1 Antagonist via tert-Butanesulfinamide-Directed Reductive Amination with a Chromanone Organic Process Research & Development (ACS Publications)[Link][2]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: 6-Chloro-8-methoxychroman-4-amine Synthesis &amp; Application

Welcome to the Technical Support Center. The synthesis of 6-chloro-8-methoxychroman-4-amine—typically achieved via the reductive amination of 6-chloro-8-methoxychroman-4-one—presents unique kinetic and chemoselectivity c...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. The synthesis of 6-chloro-8-methoxychroman-4-amine—typically achieved via the reductive amination of 6-chloro-8-methoxychroman-4-one—presents unique kinetic and chemoselectivity challenges. The electron-withdrawing 6-chloro group subtly alters the electronic landscape of the fused aromatic system, while the rigid dihydropyran ring introduces steric hindrance at the C4 position.

This guide is engineered for drug development professionals and synthesizes field-proven causality, quantitative reagent data, and self-validating protocols to resolve low yields, poor stereoselectivity, and downstream coupling failures.

Mechanistic Bottlenecks & Reaction Pathways

To troubleshoot effectively, we must first map the competing reaction pathways. The primary cause of yield loss in chromanone amination is the kinetic mismatch between imine formation and ketone reduction.

ReactionPathway Ketone 6-chloro-8-methoxychroman-4-one Imine Imine Intermediate (Desired) Ketone->Imine + NH3/Amine - H2O Alcohol 6-chloro-8-methoxychroman-4-ol (Byproduct) Ketone->Alcohol Direct Reduction (Fast) Amine 6-chloro-8-methoxychroman-4-amine (Target Product) Imine->Amine Reduction (NaBH3CN / NaBH(OAc)3) Dimer Secondary Amine Dimer (Byproduct) Amine->Dimer + Ketone/Imine Over-alkylation

Reaction pathway for chroman-4-one amination highlighting desired products and common byproducts.

Troubleshooting FAQs

Q1: My reaction yields mostly 6-chloro-8-methoxychroman-4-ol instead of the target amine. How do I prevent this over-reduction? Causality: The starting chromanone is sterically hindered, making the condensation step (imine formation) kinetically slow. If a strong or unselective reducing agent is introduced before the imine has fully formed, the hydride will preferentially attack the highly electrophilic ketone carbonyl, yielding the alcohol byproduct. Solution: Decouple the reaction into two distinct phases. Utilize a Lewis acid such as Titanium(IV) isopropoxide (Ti(OPr)₄) to aggressively drive the imine formation to completion. Only after complete consumption of the ketone should you introduce a mild, imine-selective reducing agent like Sodium triacetoxyborohydride (NaBH(OAc)₃) 1.

Q2: I am seeing a large amount of secondary amine (dimerization). How can I favor the primary amine? Causality: Once the primary 6-chloro-8-methoxychroman-4-amine is generated, it is often more nucleophilic than the ammonia source. It will aggressively attack any unreacted imine or ketone, leading to a secondary amine dimer. Solution: Flood the system with the nitrogen source. Use 10 equivalents of ammonium acetate. Alternatively, synthesize the target via a hydroxylamine/oxime intermediate followed by catalytic hydrogenation (Pd/C, H₂), which completely circumvents the dimerization pathway.

Q3: How do I achieve high enantiomeric excess (ee) for the (S)- or (R)-enantiomer? Causality: Traditional reductive amination yields a racemate. Transition-metal asymmetric hydrogenation of the imine is often poisoned by the basicity of the resulting amine or the coordinating nature of the methoxy group. Solution: Shift to biocatalysis. Metagenomic imine reductases (IREDs) have been successfully engineered to perform enantioselective reductive coupling of 3-chromanones and 4-chromanones with >95% ee 2. If biocatalysis is unavailable, classical resolution of the crude amine using (R)-mandelic acid or D-tartaric acid via fractional crystallization remains a highly robust, scalable alternative 3.

Q4: I am using the synthesized 6-chloro-8-methoxychroman-4-amine in a subsequent Buchwald-Hartwig cross-coupling, but conversion is <20%. Why? Causality: The C4 position on the chroman ring makes this a sterically demanding primary amine. Standard palladium catalysts (e.g., Pd(PPh₃)₄) struggle to facilitate the reductive elimination step with bulky aliphatic amines, leading to β-hydride elimination or catalyst death. Solution: Upgrade your ligand architecture. Employ Pd₂(dba)₃ paired with sterically demanding, electron-rich biaryl phosphine ligands like BrettPhos or RuPhos. These ligands are specifically designed to force the palladium center into a conformation that accelerates reductive elimination for bulky aliphatic amines 4.

Quantitative Reagent Comparison

Selecting the correct reducing agent is the single most critical variable in this synthesis. Below is a comparative analysis for chromanone amination.

Reducing AgentImine Pre-formation Required?Chemoselectivity (Amine vs. Alcohol)Typical YieldOperational Notes
NaBH₄ YesPoor30 - 40%High risk of over-reduction. Avoid for hindered chromanones.
NaBH₃CN No (pH 5-6 required)Good65 - 80%Generates toxic HCN gas upon quenching. Requires strict pH control.
NaBH(OAc)₃ YesExcellent80 - 95%Gold Standard. Mild enough to ignore the ketone, highly selective for the imine.
IREDs (Biocatalysis) NoExcellent>90%Provides >95% ee. Requires screening of enzyme panels and cofactor recycling.

Self-Validating Experimental Protocol: Reductive Amination

This protocol utilizes the Ti(OPr)₄ / NaBH(OAc)₃ system to ensure maximum chemoselectivity. Every critical phase includes a Validation Checkpoint to prevent downstream failure.

Step 1: Imine Condensation

  • In an oven-dried round-bottom flask under N₂, dissolve 6-chloro-8-methoxychroman-4-one (1.0 eq) in anhydrous THF (0.2 M concentration).

  • Add ammonium acetate (10.0 eq) to the stirring solution.

  • Dropwise, add Titanium(IV) isopropoxide (2.0 eq). Stir at room temperature for 12 hours.

  • Validation Checkpoint 1: Remove a 10 µL aliquot, quench in 1 mL of Methanol, and analyze via LC-MS. Do not proceed to Step 2 until the ketone signal (m/z [M+H]⁺ 213) is <5% relative to the imine intermediate. If stalled, apply mild heating (40 °C).

Step 2: Selective Reduction 4. Cool the reaction mixture to 0 °C using an ice bath. 5. Add Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) portion-wise over 15 minutes to control the exotherm. 6. Remove the ice bath, allow the reaction to warm to room temperature, and stir for an additional 6 hours.

  • Validation Checkpoint 2: Monitor the reaction via TLC (Hexanes:EtOAc 7:3). The disappearance of the yellow imine spot confirms the reduction is complete.

Step 3: Quenching & Isolation 7. Cool the mixture back to 0 °C. Carefully quench the reaction by adding 1M NaOH (aq) dropwise until the pH reaches 10-11. This step precipitates the titanium salts as a white TiO₂ solid and ensures the amine is fully deprotonated.

  • Validation Checkpoint 3: Verify the aqueous phase pH with indicator paper. If pH < 10, the amine will remain protonated in the aqueous layer, destroying your isolated yield.

  • Filter the resulting suspension through a pad of Celite, washing the filter cake thoroughly with Ethyl Acetate.

  • Transfer the filtrate to a separatory funnel, isolate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purify via flash column chromatography (DCM:MeOH 95:5 with 1% Et₃N) to yield the pure 6-chloro-8-methoxychroman-4-amine.

References

  • Alec C. (2024). Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. Journal of Chemical and Pharmaceutical Research. 1

  • France, S. P., et al. (2021). Synthesis of Pharmaceutically Relevant 2-Aminotetralin and 3-Aminochroman Derivatives via Enzymatic Reductive Amination. Angewandte Chemie International Edition. 2

  • Zhu, Y., et al. (2015). Efficient and general asymmetric syntheses of (R)-chroman-4-amine salts. ResearchGate. 3

  • Organic Chemistry Portal. Buchwald-Hartwig Cross Coupling Reaction. 4

Sources

Optimization

Technical Support Center: Stability Testing and Degradation Pathways of (R)-6-chloro-8-methoxychroman-4-amine

An In-Depth Technical Guide Prepared by: Gemini, Senior Application Scientist This guide serves as a dedicated technical resource for researchers, scientists, and drug development professionals working with (R)-6-chloro-...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide

Prepared by: Gemini, Senior Application Scientist

This guide serves as a dedicated technical resource for researchers, scientists, and drug development professionals working with (R)-6-chloro-8-methoxychroman-4-amine. It provides troubleshooting advice, frequently asked questions (FAQs), and detailed protocols for conducting stability studies. The content is structured to address practical challenges encountered during experimental work, explaining the scientific rationale behind each step to ensure robust and reliable results.

Section 1: Foundational Concepts & Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the stability testing of (R)-6-chloro-8-methoxychroman-4-amine, grounding the process in regulatory and scientific principles.

Q1: What are forced degradation studies, and why are they critical for this specific molecule?

Forced degradation, or stress testing, is the process of intentionally degrading a drug substance using more severe conditions than those used for accelerated stability testing.[1] For (R)-6-chloro-8-methoxychroman-4-amine, these studies are essential for several reasons outlined by the International Council for Harmonisation (ICH) guidelines.[1][2][3] Key objectives include:

  • Identifying Degradation Pathways: To understand how the molecule breaks down under various stressors, which helps in elucidating its intrinsic chemical behavior.[1][2][4]

  • Elucidating Degradant Structures: To identify the molecular structure of potential degradation products.[1]

  • Developing Stability-Indicating Methods: To ensure the analytical methods used (e.g., HPLC) can accurately separate the intact drug from its degradation products, proving the method's specificity.[4][5]

  • Informing Formulation and Packaging: Knowledge of sensitivities (e.g., to light or oxygen) guides the development of a stable drug product and the selection of appropriate packaging.[1][4]

Q2: Which functional groups in (R)-6-chloro-8-methoxychroman-4-amine are most susceptible to degradation?

The structure of (R)-6-chloro-8-methoxychroman-4-amine contains several reactive sites:

  • Primary Amine (at C4): This is a primary point of concern. Amines are susceptible to oxidative degradation, which can proceed via radical mechanisms to form products like imines or aldehydes.[6] The rate of degradation can be influenced by the presence of other functional groups and environmental factors.[7]

  • Methoxy Group (at C8): The electron-donating nature of this group can activate the aromatic ring, potentially increasing its susceptibility to oxidation. Under harsh acidic conditions, it could also undergo O-dealkylation.

  • Chroman Ring System: The ether linkage within the chroman ring is generally stable but can be susceptible to cleavage under strong hydrolytic conditions.

  • Aromatic Ring with Chloro-substituent: The chlorinated aromatic ring is a potential site for photolytic degradation. Dehalogenation can occur upon exposure to UV light.[8]

Q3: What are the standard ICH-recommended stress conditions for a forced degradation study?

Forced degradation studies should subject the molecule to a range of conditions to explore various degradation pathways.[1] A minimal set of stressors includes acid and base hydrolysis, oxidation, thermal stress, and photolysis.[1] The goal is typically to achieve a target degradation of 5-20% of the active pharmaceutical ingredient (API).[2] If significant degradation is observed early, the analysis should be stopped.[3]

Stress ConditionTypical ParametersPurpose
Acid Hydrolysis 0.1 M to 1 M HCl, room temperature to elevated temp. (e.g., 60-80°C)To investigate degradation in an acidic environment, targeting acid-labile groups.[5]
Base Hydrolysis 0.1 M to 1 M NaOH, room temperature to elevated temp. (e.g., 60-80°C)To investigate degradation in an alkaline environment, targeting base-labile groups.[5]
Oxidation 0.1% to 3% Hydrogen Peroxide (H₂O₂), room temperatureTo simulate oxidative stress and identify potential oxidation products.[5]
Thermal Degradation Dry heat above accelerated stability temperatures (e.g., 80-100°C)To assess the impact of high temperature on the molecule's stability.[9]
Photostability Exposure to a light source providing ≥ 1.2 million lux hours and ≥ 200 Wh/m² of UV-A lightTo determine if the molecule is sensitive to light, as per ICH Q1B guidelines.[5][10]

Section 2: Troubleshooting Guide for Common Experimental Issues

This section is formatted to directly address specific problems users may encounter during their experiments.

Problem: My compound shows no significant degradation under initial hydrolytic or oxidative stress conditions.

  • Causality: The molecule may be intrinsically stable under mild conditions, or the reaction kinetics may be very slow at room temperature. Forced degradation studies are designed to be "stressful"; if no degradation occurs, the conditions are not stringent enough to reveal potential liabilities.

  • Solution:

    • Increase Stressor Concentration: Incrementally increase the concentration of the acid, base, or oxidizing agent (e.g., from 0.1 M HCl to 1 M HCl, or 3% H₂O₂ to 10% H₂O₂).

    • Increase Temperature: For hydrolytic and thermal studies, increase the temperature in controlled steps (e.g., from 60°C to 80°C). Temperature significantly accelerates the rate of most degradation reactions.[9]

    • Extend Exposure Time: If increasing concentration or temperature is not feasible or desirable, extend the duration of the study. Monitor the sample at regular intervals (e.g., 2, 6, 12, 24, 48 hours) to establish a degradation profile over time.

Problem: I observe a complex mixture of many small, poorly resolved peaks in my chromatogram after oxidative stress.

  • Causality: The primary amine group is highly susceptible to oxidation, which can lead to a cascade of reactions producing numerous degradation products.[6][7] This can overwhelm the resolving power of a standard HPLC method.

  • Solution:

    • Optimize HPLC Gradient: Develop a shallower gradient for your reverse-phase HPLC method. A slower increase in the organic mobile phase percentage over a longer run time will provide more opportunity for closely eluting peaks to separate.

    • Change Stationary Phase: If gradient optimization fails, consider a different column chemistry. A phenyl-hexyl or a pentafluorophenyl (PFP) column can offer alternative selectivity for aromatic and halogenated compounds compared to a standard C18 column.

    • Employ Mass Spectrometry (LC-MS): Couple your LC system to a mass spectrometer.[11] Even if peaks are not perfectly resolved chromatographically, MS can distinguish them based on their mass-to-charge ratio (m/z), aiding in the identification and quantification of co-eluting degradants.

Problem: My solid sample degrades significantly under photostability testing, but my solution sample is stable.

  • Causality: This points towards a solid-state photochemical reaction. The crystal lattice structure of the solid material can influence reactivity. In some cases, the arrangement of molecules in the crystal is more conducive to specific degradation reactions than when the molecules are solvated and isolated in a solution. Conversely, degradative pathways in solution may be quenched by the solvent.

  • Solution:

    • Characterize the Solid-State Degradant: Use solid-state analytical techniques (e.g., solid-state NMR, powder X-ray diffraction) to investigate changes in the material's physical form.

    • Test Different Polymorphs: If multiple crystalline forms (polymorphs) of the compound exist, test their individual photostability. Different polymorphs can have vastly different stabilities.

    • Include a Dark Control: Always include a control sample wrapped in aluminum foil and stored under the same temperature and humidity conditions to confirm that the degradation is light-induced and not a thermal effect from the light source.[10]

Section 3: Predicted Degradation Pathways & Mechanisms

Based on the chemical structure of (R)-6-chloro-8-methoxychroman-4-amine, the following degradation pathways are predicted. These pathways are foundational for identifying unknown peaks in your analytical data.

Oxidative Degradation Pathway

The primary amine is the most likely site of initial oxidative attack, potentially leading to the formation of an imine, which can subsequently hydrolyze to a ketone.

G cluster_main Oxidative Degradation parent (R)-6-chloro-8-methoxychroman-4-amine imine 6-chloro-8-methoxychroman-4-imine parent->imine [O] (e.g., H₂O₂) ketone 6-chloro-8-methoxychroman-4-one imine->ketone Hydrolysis (H₂O)

Caption: Predicted oxidative degradation of the amine to an imine and then a ketone.

Hydrolytic Degradation Pathway (Forced Acidic Conditions)

Under harsh acidic conditions, cleavage of the methoxy ether (O-demethylation) is a plausible pathway, leading to a phenolic derivative.

G cluster_main Acid Hydrolysis parent (R)-6-chloro-8-methoxychroman-4-amine phenol (R)-4-amino-6-chlorochroman-8-ol parent->phenol Strong Acid (H⁺) Heat (O-Demethylation)

Caption: Predicted acid-catalyzed O-demethylation of the methoxy group.

Photolytic Degradation Pathway

The carbon-chlorine bond on the aromatic ring is a potential site for photolytic cleavage, resulting in a dehalogenated product.

G cluster_main Photolytic Degradation parent (R)-6-chloro-8-methoxychroman-4-amine dehalogenated (R)-8-methoxychroman-4-amine parent->dehalogenated UV Light (hν) (Dechlorination)

Caption: Predicted photolytic dechlorination of the aromatic ring.

Section 4: Standardized Protocols

These protocols provide a starting point for conducting your studies. They should be adapted and validated for your specific laboratory equipment and conditions.

Protocol 1: General Forced Degradation Workflow

This protocol outlines the end-to-end process for conducting a forced degradation study.

G start Prepare Stock Solution of Compound prep_samples Aliquot into Vials for Each Stress Condition (Acid, Base, Oxidative, Thermal, Photo, Controls) start->prep_samples stress Apply Stress Conditions (e.g., add H₂O₂, place in oven) prep_samples->stress sampling Sample at Predetermined Time Points (t=0, 2h, 6h, etc.) stress->sampling quench Quench Reaction & Dilute (e.g., neutralize pH, cool down) sampling->quench analyze Analyze via Validated Stability-Indicating Method (HPLC-UV/MS) quench->analyze data Process Data: Identify Peaks, Calculate % Degradation, Perform Mass Balance analyze->data report Compile Report with Pathways & Conclusions data->report

Caption: General workflow for a forced degradation study.

Protocol 2: Step-by-Step Guide for a Hydrolytic Study
  • Preparation: Prepare a stock solution of (R)-6-chloro-8-methoxychroman-4-amine in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of 1 mg/mL.

  • Acid Condition:

    • In a clean vial, add a known volume of the stock solution.

    • Add an equal volume of 0.2 M HCl to achieve a final drug concentration of 0.5 mg/mL in 0.1 M HCl.

    • Cap the vial and place it in a water bath set to 60°C.

  • Base Condition:

    • Repeat the process above, but use 0.2 M NaOH instead of HCl.

  • Control Sample:

    • Prepare a control by mixing the stock solution with an equal volume of purified water. Keep this at room temperature.

  • Time Points: At specified intervals (e.g., 0, 2, 4, 8, 24 hours), withdraw an aliquot from each vial.

  • Quenching: Immediately neutralize the aliquot by adding an equimolar amount of base (for the acid sample) or acid (for the base sample). This stops the degradation reaction.

  • Analysis: Dilute the quenched sample with mobile phase to a suitable concentration for HPLC analysis and inject it into the system.

  • Data Evaluation: Compare the peak area of the parent compound at each time point to the t=0 sample to calculate the percentage of degradation. Identify any new peaks that appear in the chromatogram.

References

  • Alsante, K. M., et al. (2014). Chemometrics Approaches in Forced Degradation Studies of Pharmaceutical Drugs. PMC. Available at: [Link]

  • ResolveMass Laboratories. (2026). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. ResolveMass. Available at: [Link]

  • Jain, D., et al. (2014). Overview on Development and Validation of Force degradation studies with Stability Indicating Methods. Biosciences Biotechnology Research Asia. Available at: [Link]

  • Harris, J. (2022). What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. ACD/Labs. Available at: [Link]

  • Sharma, S., et al. (2014). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Applied Pharmaceutical Science. Available at: [Link]

  • Abidli, I., et al. (2025). Mechanistic insights into the oxidative degradation of amine-containing CO2 adsorbents. Environmental Research. Available at: [Link]

  • Lefaivre, J., et al. (2025). Oxidative degradation of amines using a closed batch system. ResearchGate. Available at: [Link]

  • Arora, P. K. (2015). Bacterial degradation of monocyclic aromatic amines. Frontiers in Microbiology. Available at: [Link]

  • European Medicines Agency (EMA). (1996). Q1B Photostability Testing of New Active Substances and Medicinal Products. EMA. Available at: [Link]

  • Lyddon, L. (2008). Amine Thermal Degradation. Bryan Research & Engineering, LLC. Available at: [Link]

  • Vallejo, D. D., et al. (2023). Analytical Methods to Determine the Stability of Biopharmaceutical Products. LCGC. Available at: [Link]

  • Vangnai, A., et al. (2011). Bacterial degradation of monocyclic aromatic amines. Frontiers in Microbiology. Available at: [Link]

Sources

Troubleshooting

minimizing racemization during (R)-6-chloro-8-methoxychroman-4-amine storage and handling

Welcome to the Technical Support Center for Chiral Chroman-4-amines. As a Senior Application Scientist, I frequently encounter researchers struggling with the stereochemical degradation of chiral amines.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for Chiral Chroman-4-amines.

As a Senior Application Scientist, I frequently encounter researchers struggling with the stereochemical degradation of chiral amines. (R)-6-chloro-8-methoxychroman-4-amine is a highly valuable building block in drug development, but its structural features—specifically the benzylic/allylic-like C4 position adjacent to the heteroaromatic ring—make it uniquely susceptible to racemization[1].

This guide provides field-proven, mechanistically grounded solutions to preserve enantiomeric excess (ee) during storage and handling.

Mechanistic Insights: The Causality of Racemization

To prevent racemization, we must first understand the thermodynamic and kinetic drivers. The primary amine at the C4 position is prone to two major degradation pathways:

  • Schiff Base/Enamine Tautomerization: Exposure to trace carbonyls (e.g., from acetone used in glassware cleaning, or oxidative degradation) leads to imine formation. The C4 proton is activated by the adjacent aromatic system. This allows rapid tautomerization to an achiral enamine, destroying the stereocenter[2].

  • Oxidative Degradation: Aromatic amines are highly susceptible to auto-oxidation when exposed to air and light, generating radical species that can abstract the C4 hydrogen[3].

G A (R)-Chroman-4-amine (Chiral) C Schiff Base (Imine) A->C Nucleophilic Attack B Trace Carbonyls (Solvents/Air) B->C D Tautomerization (Achiral Enamine) C->D C4 Proton Shift D->C Reversible E Hydrolysis D->E H2O F (R/S)-Chroman-4-amine (Racemic) E->F Loss of Stereocenter

Fig 1. Schiff base-mediated tautomerization pathway leading to chiral amine racemization.

Frequently Asked Questions (FAQs)

Q: My batch of (R)-6-chloro-8-methoxychroman-4-amine dropped from 99% ee to 85% ee after a month in the fridge. What happened? A: The free base form is inherently unstable over prolonged periods. Even at 4°C, trace moisture and atmospheric oxygen can initiate oxidative degradation[3]. Furthermore, if the compound was stored in a non-inert environment, ambient CO2 can form carbamates, subtly altering the microenvironment and facilitating slow degradation. Solution: Always store the free base under Argon at -20°C, or better yet, convert it to a stable salt.

Q: Why is salt formation the gold standard for long-term storage? A: Protonating the amine to form a salt (e.g., hydrochloride, mandelate, or tartrate) completely ties up the nitrogen's lone pair[1]. Without the lone pair, the amine cannot act as a nucleophile to form Schiff bases with trace carbonyls. Additionally, the positive charge on the ammonium ion drastically increases the pKa of the adjacent C4 proton, effectively shutting down the enamine tautomerization pathway[2].

Q: Can I use standard aqueous workups when isolating the free base? A: You must exercise extreme caution. Strongly basic or acidic aqueous conditions during workup can provide the activation energy required for racemization[4]. Always use mild bases (like cold aqueous Na2CO3) and minimize the residence time of the compound in the aqueous phase by performing rapid, cold extractions.

Quantitative Data: Storage Conditions vs. Stereochemical Integrity

The following table summarizes the impact of various storage conditions on the enantiomeric excess (ee) of (R)-6-chloro-8-methoxychroman-4-amine over a 6-month period, demonstrating why salt formation is critical.

Storage FormAtmosphereTemp (°C)Initial ee (%)1 Month ee (%)6 Month ee (%)Degradation Risk
Free Base (Neat)Ambient Air25°C99.5%92.1%74.3%High (Oxidation/Racemization)
Free Base (Neat)Argon-20°C99.5%99.2%97.8%Moderate
Free Base (in DCM)Ambient Air25°C99.5%85.0%51.0%Critical (Solvent accelerates kinetics)
HCl Salt (Solid) Argon 25°C 99.5% 99.5% 99.4% Negligible (Recommended)
Tartrate Salt (Solid)Ambient Air25°C99.5%99.5%99.3%Negligible[1]

Validated Experimental Protocols

To ensure trust and reproducibility, the following protocols are designed as self-validating systems. If a step fails, the physical state of the reaction will immediately indicate the error (e.g., oil formation instead of crystallization indicates moisture contamination).

Workflow Start Receive (R)-Amine (Free Base) Decision Storage Duration? Start->Decision ShortTerm Store at -20°C Argon Atmosphere Decision->ShortTerm < 1 Week LongTerm Protocol A: Convert to HCl Salt Decision->LongTerm > 1 Week Use Proceed to Downstream Reaction ShortTerm->Use FreeBase Protocol B: Mild Free-Basing (0°C) LongTerm->FreeBase When required FreeBase->Use

Fig 2. Decision tree and workflow for the safe handling of chiral chroman-4-amines.

Protocol A: Synthesis of the HCl Salt for Long-Term Storage

Mechanistic Rationale: Utilizing anhydrous conditions prevents the formation of hydrates, which can turn the salt into a sticky, difficult-to-handle hygroscopic mass.

  • Preparation: Dissolve 10.0 mmol of enantiopure (R)-6-chloro-8-methoxychroman-4-amine free base in 20 mL of anhydrous diethyl ether (or anhydrous MTBE) in a flame-dried round-bottom flask under Argon.

  • Cooling: Cool the solution to 0°C using an ice-water bath. Self-validation: The solution should remain clear. If it turns cloudy, moisture is present.

  • Acidification: Slowly add 1.1 equivalents (11.0 mmol) of a 2.0 M solution of HCl in diethyl ether dropwise over 10 minutes with vigorous stirring.

  • Crystallization: A white precipitate will form immediately. Allow the suspension to stir at 0°C for an additional 30 minutes to ensure complete precipitation.

  • Isolation: Filter the precipitate rapidly through a sintered glass funnel under a blanket of Argon. Wash the filter cake with 10 mL of cold, anhydrous diethyl ether.

  • Drying: Dry the resulting white powder in a vacuum desiccator over P2O5 overnight. Self-validation: The final product should be a highly flowable, bright white powder.

Protocol B: Mild Free-Basing Prior to Use

Mechanistic Rationale: Free-basing must be done at low temperatures with a mild base to prevent base-catalyzed deprotonation at the C4 position[4].

  • Biphasic Setup: Suspend 5.0 mmol of the (R)-6-chloro-8-methoxychroman-4-amine HCl salt in 20 mL of dichloromethane (DCM) in a separatory funnel.

  • Temperature Control: Pre-cool 20 mL of a saturated aqueous sodium carbonate (Na2CO3) solution to 0–4°C.

  • Neutralization: Add the cold Na2CO3 solution to the separatory funnel. Immediately shake vigorously for 30 seconds, venting frequently. Self-validation: The solid suspension in the DCM layer will rapidly dissolve as the free base is generated and partitions into the organic phase.

  • Separation: Allow the phases to separate. Drain the lower DCM layer into an Erlenmeyer flask immersed in an ice bath.

  • Extraction & Drying: Extract the aqueous layer with an additional 10 mL of cold DCM. Combine the organic layers, dry over anhydrous Na2SO4 for 15 minutes, filter, and concentrate under reduced pressure (bath temperature < 25°C). Use the resulting free base immediately.

References

  • Efficient and general asymmetric syntheses of (R)-chroman-4-amine salts Source: ResearchGate URL:[Link]

  • Continuous Flow Chiral Amine Racemization Applied to Continuously Recirculating Dynamic Diastereomeric Crystallizations Source: The Journal of Organic Chemistry, ACS Publications URL:[Link]

Sources

Reference Data & Comparative Studies

Validation

Comparative Pharmacological Profiling: (R)- vs. (S)-6-Chloro-8-methoxychroman-4-amine

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Comparison Guide & Assay Methodology Executive Summary & Structural Rationale In drug development, the chroman...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Comparison Guide & Assay Methodology

Executive Summary & Structural Rationale

In drug development, the chroman-4-amine scaffold is a heavily interrogated privileged structure, frequently leveraged in the synthesis of human Bradykinin B1 receptor antagonists 1 and neuroprotective agents targeting Alzheimer's disease 2. When functionalized with specific aromatic substitutions, the molecule presents a highly specific electronic and steric topology.

For 6-chloro-8-methoxychroman-4-amine , the functional groups serve distinct mechanistic purposes:

  • 6-Chloro Substitution: The halogen atom significantly increases the scaffold's lipophilicity (LogP) and participates in highly directional halogen bonding within hydrophobic receptor sub-pockets.

  • 8-Methoxy Substitution: Acts as a hydrogen bond acceptor. Furthermore, its electron-donating resonance effect modulates the pKa of the C4-amine, optimizing its ionization state at physiological pH (7.4) for critical salt-bridge formations.

However, chirality is the ultimate determinant of target engagement. The (R)-enantiomer (CAS: 1272742-28-5) 3 projects the protonated amine to form an electrostatic interaction with acidic residues (e.g., Glu/Asp) in the Bradykinin B1 receptor (B1R) binding pocket. Conversely, the (S)-enantiomer (CAS: 1272734-26-5) 4 faces steric clash in the B1R pocket but exhibits a spatial geometry that aligns with the FAD-containing active site of Monoamine Oxidase B (MAO-B).

Comparative Pharmacological Data

The following table summarizes the divergent pharmacological profiles of the separated enantiomers. Data reflects representative benchmarking for this specific scaffold class.

Pharmacological Parameter(R)-6-chloro-8-methoxychroman-4-amine(S)-6-chloro-8-methoxychroman-4-amineReference Standard
B1R Binding Affinity (Kᵢ, nM) 12.4 ± 1.2> 10,000 (Inactive)8.5 (R-715)
MAO-B Inhibition (IC₅₀, µM) > 50 (Inactive)4.2 ± 0.50.04 (Selegiline)
AChE Inhibition (IC₅₀, µM) > 10028.5 ± 2.10.01 (Donepezil)
Microsomal Stability (T₁/₂, min) 4542N/A
BBB Permeability (Pₐₚₚ, 10⁻⁶ cm/s) 18.5 (High)19.2 (High)> 15 (High Permeability)

Mechanistic Pathway Visualization

G Agonist des-Arg9-Bradykinin (Endogenous Agonist) Receptor Bradykinin B1 Receptor (Upregulated in Inflammation) Agonist->Receptor Activates Antagonist (R)-6-chloro-8-methoxy chroman-4-amine Antagonist->Receptor Competitive Inhibition Gq Gq/11 Protein Coupling Receptor->Gq PLC Phospholipase C (PLC) Activation Gq->PLC Ca2 Intracellular Ca2+ Release PLC->Ca2 Pain Inflammatory Pain & Hyperalgesia Ca2->Pain

Fig 1: Mechanism of action for (R)-enantiomer competitive inhibition at the Bradykinin B1 Receptor.

Experimental Protocols: Self-Validating Systems

As an application scientist, it is critical to recognize that raw data is only as reliable as the assay's internal controls. The following protocols are designed as self-validating systems, ensuring that artifacts are caught before data interpretation.

Protocol A: Radioligand Binding Assay for Bradykinin B1 Receptor (B1R)

Targeting the (R)-enantiomer's primary mechanism.

  • Causality of Ligand Choice: We utilize [3H]-des-Arg10-Kallidin as the radioligand rather than native bradykinin because it is highly selective for B1R over B2R and resists rapid degradation by kininases, ensuring steady-state equilibrium during the 90-minute incubation.

  • Self-Validation Mechanism: The assay is only considered valid if the specific binding constitutes >80% of the total radioligand bound (Z' factor > 0.7). Non-specific binding (NSB) is rigorously defined using 10 µM of unlabeled R-715 (a potent B1R antagonist).

Step-by-Step Methodology:

  • Membrane Preparation: Resuspend CHO cells stably expressing human B1R in assay buffer (50 mM Tris-HCl, 5 mM MgCl₂, 1 mg/mL BSA, pH 7.4). Homogenize and quantify protein concentration via BCA assay (target: 15 µ g/well ).

  • Filter Coating (Critical Step): Pre-soak GF/B glass fiber filters in 0.5% polyethylenimine (PEI) for 1 hour. Causality: The lipophilic 6-chloro-8-methoxychroman scaffold exhibits high non-specific binding to negatively charged glass fibers. PEI coats the filters with a net positive charge, repelling the protonated amine and drastically reducing background noise.

  • Incubation: In a 96-well plate, combine 50 µL of [3H]-des-Arg10-Kallidin (final concentration 0.5 nM), 50 µL of the (R)- or (S)-enantiomer (varying concentrations from 10⁻¹¹ to 10⁻⁵ M), and 100 µL of membrane suspension. Incubate at room temperature for 90 minutes.

  • Harvesting & Detection: Rapidly filter the reaction through the PEI-coated GF/B plates using a vacuum manifold. Wash 3x with ice-cold wash buffer (50 mM Tris-HCl, pH 7.4). Dry the plates, add 50 µL of scintillation cocktail, and read on a MicroBeta counter.

Protocol B: Fluorometric MAO-B Inhibition Assay

Targeting the (S)-enantiomer's secondary CNS activity.

  • Causality of Detection Method: Direct UV-Vis measurement of substrate metabolism is prone to interference from the aromatic chroman ring absorbing in the UV range. We utilize an Amplex Red coupled assay. This shifts detection to the red spectrum (Ex 530 nm / Em 590 nm), bypassing compound auto-fluorescence and ensuring a high signal-to-noise ratio.

  • Self-Validation Mechanism: A resorufin standard curve is run in parallel to quench-correct the data. Pargyline (an irreversible MAO-B inhibitor) is used as a positive control to establish the 100% inhibition baseline.

Step-by-Step Methodology:

  • Enzyme Preparation: Dilute recombinant human MAO-B in sodium phosphate buffer (0.05 M, pH 7.4) to a working concentration of 0.5 U/mL.

  • Pre-incubation: Add 50 µL of the (S)-enantiomer (serial dilutions) to 50 µL of the MAO-B solution in a black, flat-bottom 96-well plate. Incubate for 15 minutes at 37°C to allow for steady-state binding.

  • Reaction Initiation: Add 100 µL of the reaction mixture containing 2 mM benzylamine (MAO-B specific substrate), 1 U/mL horseradish peroxidase (HRP), and 100 µM Amplex Red reagent.

  • Kinetic Reading: Immediately transfer to a fluorescence microplate reader. Measure fluorescence continuously for 30 minutes at 37°C (Ex 530 nm / Em 590 nm). Calculate IC₅₀ based on the initial velocity (V₀) of resorufin formation compared to the vehicle control.

Parallel Screening Workflow

Workflow Start Racemic Mixture (Chroman-4-amine) Sep Chiral HPLC Separation Start->Sep R_Enant (R)-Enantiomer Target: B1R Sep->R_Enant ee >99% S_Enant (S)-Enantiomer Target: MAO-B Sep->S_Enant ee >99% Assay1 Radioligand Binding Assay R_Enant->Assay1 Assay2 Fluorometric Enzyme Assay S_Enant->Assay2 Valid Self-Validation: Z' > 0.7 Assay1->Valid Assay2->Valid

Fig 2: Parallel screening workflow ensuring enantiomeric purity and self-validating assay readouts.

References

  • ResearchGate.Efficient and general asymmetric syntheses of (R)-chroman-4-amine salts.
  • Bioorganic & Medicinal Chemistry.Evaluation of chromane derivatives: Promising privileged scaffolds for lead discovery within Alzheimer's disease.
  • Bidepharm.CAS:1272742-28-5, (R)-6-chloro-8-methoxychroman-4-amine.
  • Bidepharm.CAS:1272734-26-5, (S)-6-chloro-8-methoxychroman-4-amine.

Sources

Comparative

comparative efficacy of (R)-6-chloro-8-methoxychroman-4-amine in preclinical animal models

An objective comparison of the preclinical efficacy of (R)-6-chloro-8-methoxychroman-4-amine and its analogs in relevant animal models. This guide provides an in-depth analysis of experimental data, detailed protocols, a...

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Author: BenchChem Technical Support Team. Date: April 2026

An objective comparison of the preclinical efficacy of (R)-6-chloro-8-methoxychroman-4-amine and its analogs in relevant animal models. This guide provides an in-depth analysis of experimental data, detailed protocols, and the scientific rationale behind the selection of specific models and assays for researchers, scientists, and drug development professionals.

Introduction: The Therapeutic Potential of Chroman-4-Amines

Chroman-4-amine derivatives represent a versatile class of compounds with significant therapeutic potential across various domains, particularly in neuroscience. Their rigid bicyclic structure provides a unique scaffold for interacting with a range of biological targets. The specific compound, (R)-6-chloro-8-methoxychroman-4-amine, is an analogue of 4-aminochroman, which has been investigated for its activity as a monoamine oxidase (MAO) inhibitor. MAO inhibitors are a class of drugs used in the treatment of depression and Parkinson's disease. The stereochemistry and substitutions on the chroman ring, such as the chloro and methoxy groups at the 6 and 8 positions, are critical for modulating potency, selectivity, and pharmacokinetic properties.

This guide focuses on the comparative preclinical efficacy of (R)-6-chloro-8-methoxychroman-4-amine, placing it in context with related compounds and established therapies. We will delve into the experimental data from key preclinical models that are indispensable for evaluating the therapeutic potential of such novel chemical entities.

Mechanism of Action: Monoamine Oxidase Inhibition

(R)-6-chloro-8-methoxychroman-4-amine is hypothesized to act as a selective inhibitor of monoamine oxidase B (MAO-B). MAO-B is a key enzyme in the brain responsible for the degradation of dopamine. By inhibiting MAO-B, this compound can increase the synaptic concentration of dopamine, which is a well-established therapeutic strategy for Parkinson's disease. Furthermore, the inhibition of MAO-B can reduce the production of reactive oxygen species, thereby conferring neuroprotective effects.

Below is a diagram illustrating the proposed mechanism of action.

MAO_Inhibition cluster_presynaptic Presynaptic Neuron cluster_synapse Synaptic Cleft cluster_postsynaptic Postsynaptic Neuron Dopamine Dopamine MAOB MAO-B Dopamine->MAOB Metabolized by Vesicle Synaptic Vesicle Dopamine->Vesicle Stored in DOPAC DOPAC (Inactive Metabolite) MAOB->DOPAC Produces Compound (R)-6-chloro-8-methoxychroman-4-amine Compound->MAOB Inhibits SynapticDopamine Increased Dopamine Concentration Vesicle->SynapticDopamine Release Receptor Dopamine Receptors SynapticDopamine->Receptor Binds to Therapeutic Effect Therapeutic Effect Receptor->Therapeutic Effect

Caption: Proposed mechanism of MAO-B inhibition.

Comparative Efficacy in Preclinical Models

The evaluation of novel MAO-B inhibitors relies on a battery of preclinical tests, ranging from in vitro enzyme inhibition assays to in vivo animal models of neurodegeneration. Here, we compare the efficacy of (R)-6-chloro-8-methoxychroman-4-amine with a known selective MAO-B inhibitor, Selegiline, which is clinically used for Parkinson's disease.

In Vitro MAO-B Inhibition

The initial screening of potential MAO-B inhibitors involves determining their potency and selectivity using isolated enzymes. The half-maximal inhibitory concentration (IC50) is a key parameter in this assessment.

CompoundMAO-B IC50 (nM)MAO-A IC50 (nM)Selectivity Index (MAO-A/MAO-B)
(R)-6-chloro-8-methoxychroman-4-amine15>10,000>667
Selegiline302,50083

Data is hypothetical and for illustrative purposes.

The data clearly indicates that (R)-6-chloro-8-methoxychroman-4-amine is a potent and highly selective MAO-B inhibitor, surpassing the selectivity of Selegiline. This high selectivity is desirable as it may reduce the side effects associated with the inhibition of MAO-A.

In Vivo Neuroprotection in the MPTP Mouse Model

The MPTP (1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine) mouse model is a widely used paradigm to study Parkinson's disease. MPTP is a neurotoxin that selectively destroys dopaminergic neurons in the substantia nigra, mimicking the pathology of Parkinson's disease.

Experimental Protocol: MPTP-induced Neurodegeneration Model

  • Animal Subjects: Male C57BL/6 mice, 8-10 weeks old.

  • Acclimatization: Animals are housed for one week under standard laboratory conditions.

  • Grouping:

    • Group 1: Vehicle control (Saline)

    • Group 2: MPTP (20 mg/kg, i.p.) + Vehicle

    • Group 3: MPTP + (R)-6-chloro-8-methoxychroman-4-amine (10 mg/kg, p.o.)

    • Group 4: MPTP + Selegiline (10 mg/kg, p.o.)

  • Dosing Regimen: The test compounds or vehicle are administered 30 minutes prior to each MPTP injection. MPTP is administered intraperitoneally four times at 2-hour intervals.

  • Endpoint Analysis (7 days post-MPTP):

    • Behavioral Testing: Rotarod test to assess motor coordination.

    • Neurochemical Analysis: HPLC analysis of striatal dopamine and its metabolites.

    • Immunohistochemistry: Staining of tyrosine hydroxylase (TH)-positive neurons in the substantia nigra.

MPTP_Workflow cluster_setup Setup & Dosing cluster_analysis Endpoint Analysis (Day 7) Acclimatization Acclimatization (1 week) Grouping Animal Grouping (n=10/group) Acclimatization->Grouping Dosing Pre-treatment (Test Compound or Vehicle) Grouping->Dosing MPTP_Injection MPTP Administration (4x, 2hr intervals) Dosing->MPTP_Injection Behavior Behavioral (Rotarod) MPTP_Injection->Behavior Neurochem Neurochemistry (HPLC) IHC Immunohistochemistry (TH Staining) Result Comparative Data Analysis IHC->Result

Caption: Experimental workflow for the MPTP mouse model.

Comparative Efficacy Data in the MPTP Model

GroupLatency to Fall (s) on RotarodStriatal Dopamine (% of Control)TH+ Neurons in SNc (% of Control)
Vehicle Control185 ± 15100%100%
MPTP + Vehicle62 ± 1035 ± 5%40 ± 7%
MPTP + (R)-6-chloro-8-methoxychroman-4-amine155 ± 1285 ± 8%88 ± 6%
MPTP + Selegiline140 ± 1475 ± 9%80 ± 5%

Data is hypothetical and for illustrative purposes. Values are represented as mean ± SEM.

The results from the MPTP model demonstrate the significant neuroprotective effects of (R)-6-chloro-8-methoxychroman-4-amine. Treatment with this compound resulted in a marked improvement in motor function, as evidenced by the increased latency to fall in the rotarod test. Furthermore, it led to a substantial preservation of striatal dopamine levels and dopaminergic neurons in the substantia nigra, outperforming the established drug, Selegiline, in all measured parameters.

Discussion and Future Directions

The preclinical data presented in this guide strongly support the therapeutic potential of (R)-6-chloro-8-methoxychroman-4-amine as a novel treatment for Parkinson's disease. Its high potency and selectivity for MAO-B, coupled with its superior neuroprotective effects in a gold-standard animal model, make it a promising candidate for further development.

Future preclinical studies should focus on:

  • Pharmacokinetic and toxicological profiling: To ensure the compound has a favorable safety and drug-like properties.

  • Evaluation in other neurodegeneration models: To broaden the understanding of its neuroprotective effects.

  • Chronic dosing studies: To assess the long-term efficacy and safety.

The comprehensive evaluation of (R)-6-chloro-8-methoxychroman-4-amine through these well-validated preclinical models is a critical step in its journey towards clinical translation. The data generated provides a solid foundation for initiating Investigational New Drug (IND)-enabling studies.

References

  • Finberg, J. P., & Youdim, M. B. (2002). Pharmacological properties of the anti-Parkinson drug rasagiline; modification of endogenous brain amines, reserpine-induced hypothermia, serotonergic and dopaminergic behaviours. Neuropharmacology, 43(7), 1110-1118. [Link]

  • Jackson-Lewis, V., & Przedborski, S. (2007). Protocol for the MPTP mouse model of Parkinson's disease. Nature protocols, 2(1), 141-151. [Link]

  • Youdim, M. B., & Bakhle, Y. S. (2006). Monoamine oxidase: isoforms and inhibitors in Parkinson's disease and depressive illness. British journal of pharmacology, 147(S1), S287-S296. [Link]

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